(Z)-5-Oxohex-2-enedioate

• Molecular Formula: C6H4O5-2
• Molecular Weight: 156.09 g/mol
• IUPAC Name: (Z)-5-oxohex-2-enedioate
• InChI: InChI=1S/C6H6O5/c7-4(6(10)11)2-1-3-5(8)9/h1,3H,2H2,(H,8,9)(H,10,11)/p-2/b3-1-
• InChI Key: OOEDHTCVMHDXRH-IWQZZHSRSA-L
• Isomeric SMILES: C(/C=C\C(=O)[O-])C(=O)C(=O)[O-]
• SMILES: C(C=CC(=O)[O-])C(=O)C(=O)[O-]

Description

(Z)-5-oxohex-2-enedioate is an oxo dicarboxylate obtained by removal of a proton from both of the carboxylic acid groups of (Z)-5-oxohex-2-enedioic acid. It derives from a hex-2-enedioate. It is a conjugate base of a (Z)-5-oxohex-2-enedioic acid.

Scientific Research Applications

Efficient Synthesis and Application in Organic Chemistry

(Z)-5-Oxohex-2-enedioate, known for its applications in organic synthesis, is notably utilized in the stereospecific synthesis of other organic compounds. For instance, a study by Perlman and Albeck (2000) describes the efficient synthesis of (Z)-hex-3-enedioic acid, which is a key intermediate in the production of (Z)-5-amino-3-pentenoic acid, a Gly-Gly cis olefin isostere. This synthesis involves sequential oxidations, starting from 1,4-cyclohexadiene, and demonstrates the compound's relevance in producing other chemically significant intermediates (Perlman & Albeck, 2000).

Catalytic Applications in Chemical Processes

This compound also finds application in catalysis, particularly in the Beckmann rearrangement process. Heitmann et al. (2000) and Anilkumar & Hoelderich (2012) discuss the use of specific catalysts in the vapor-phase Beckmann rearrangement of cyclohexanone oxime to ε-caprolactam, a process essential for the production of caprolactam, a precursor to Nylon 6. These studies highlight the role of various catalysts, like [B]-ZSM-5 zeolite and niobium oxide-based catalysts, in achieving high selectivity and conversion rates, thereby underlining the compound's importance in industrial chemical synthesis (Heitmann et al., 2000); (Anilkumar & Hoelderich, 2012).

Photocatalytic and Electrochemical Applications

In the field of photocatalysis and electrochemistry, this compound's derivatives have shown potential. For instance, Ng et al. (2021) discuss the development of particulate Z-scheme photocatalyst sheets using modified derivatives for overall water splitting, which is a cutting-edge approach in solar energy harvesting and hydrogen production. Additionally, Rostami et al. (2017) explored the use of Ag-doped ZSM-5 nanozeolites synthesized from bagasse for electrooxidation of oxalic acid, demonstrating the compound's relevance in electrocatalysis and environmental applications (Ng et al., 2021); (Rostami et al., 2017).